Cas no 2937-60-2 (1,3-Benzenedimethanol,4-hydroxy-)

• Product Name: 1,3-Benzenedimethanol,4-hydroxy-
• CAS No: 2937-60-2
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 281933
• PubChem ID: 76245
• Update Time: 2025-04-19

1,3-Benzenedimethanol,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,4-hydroxy-
• 2,4-bis(hydroxymethyl)phenol
• 2,4-DIMETHYLOLPHENOL
• 2,4-Dimethylolphenolneat
• m-Xylene-4,alpha,alpha'-triol
• 2,4-Dimethylol phenol
• 4-hydroxy-1,3-benzenedimethanol
• (4-hydroxy-1,3-phenylene)dimethanol
• A901307
• InChI=1/C8H10O3/c9-4-6-1-2-8(11)7(3-6)5-10/h1-3,9-11H,4-5H2
• M-XYLENE-.ALPHA.,.ALPHA.'-DIOL, 4-HYDROXY-
• EN300-386111
• EINECS 220-920-8
• 1,3-Benzenedimethanol, 4-hydroxy-
• UNII-K2V6A19T77
• CAA93760
• K2V6A19T77
• NS00021998
• AKOS006275179
• HOPGWDUYWPMYFB-UHFFFAOYSA-
• 2, 4-bis(hydroxymethyl)phenol
• 2937-60-2
• Z1198151167
• DTXSID40183604
• 4-HYDROXY-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL
• Q27281868
• SCHEMBL1604304

• Inchi： 1S/C8H10O3/c9-4-6-1-2-8(11)7(3-6)5-10/h1-3,9-11H,4-5H2
• InChI Key： HOPGWDUYWPMYFB-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CO)C=C1CO

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.334
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.628